Cas no 58992-84-0 (4-(Isoquinolin-1-yl)aniline)

4-(Isoquinolin-1-yl)aniline structure
4-(Isoquinolin-1-yl)aniline structure
Product Name:4-(Isoquinolin-1-yl)aniline
CAS No:58992-84-0
MF:C15H12N2
MW:220.269183158875
CID:371522
PubChem ID:205988
Update Time:2025-04-19

4-(Isoquinolin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(Isoquinolin-1-yl)aniline
    • 4-isoquinolin-1-ylaniline
    • benzenamine, 4-(1-isoquinolinyl)-
    • 58992-84-0
    • DTXSID30207722
    • 1-(4-Aminophenyl)isoquinoline
    • SCHEMBL6252241
    • DTXCID80130213
    • DB-290730
    • Inchi: 1S/C15H12N2/c16-13-7-5-12(6-8-13)15-14-4-2-1-3-11(14)9-10-17-15/h1-10H,16H2
    • InChI Key: HPAHMYLDDYBINC-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=CC=CC=2C=1C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 220.10016
  • Monoisotopic Mass: 220.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.194
  • Boiling Point: 393.5°C at 760 mmHg
  • Flash Point: 220.3°C
  • Refractive Index: 1.697
  • PSA: 38.91

4-(Isoquinolin-1-yl)aniline Pricemore >>

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